Cas no 1311280-02-0 (3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol)

• Product name: 3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol
• CAS No: 1311280-02-0
• MF: C₁₄H₁₃F₃N₂O
• MW: 282.261033773422
• MDL: MFCD19981288
• CID: 4693796

3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol
• 3-[2-(dimethylamino)-5-(trifluoromethyl)pyridin-3-yl]phenol
• 3-(2-(Dimethylamino)-5-(trifluoromethyl)pyridin-3-yl)phenol
• PC400696
• 3-(2-Dimethylamino-5-trifluoromethylpyridin-3-yl)phenol

• MDL： MFCD19981288
• Inchi： 1S/C14H13F3N2O/c1-19(2)13-12(9-4-3-5-11(20)6-9)7-10(8-18-13)14(15,16)17/h3-8,20H,1-2H3
• InChI Key： LGNFJDXQNONGHY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C1C=CC=C(C=1)O)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 36.4

Additional information on 3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol

Comprehensive Analysis of 3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol (CAS No. 1311280-02-0): Properties, Applications, and Industry Insights

The compound 3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol (CAS No. 1311280-02-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique pyridine-phenol hybrid structure, this molecule exhibits remarkable physicochemical properties, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of both dimethylamino and trifluoromethyl moieties enhances its electronic profile, enabling diverse reactivity patterns.

In recent years, the demand for fluorinated pyridine derivatives like 1311280-02-0 has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. The compound’s lipophilicity and hydrogen-bonding capacity, attributed to its phenolic hydroxyl group, make it an attractive candidate for modulating protein-ligand interactions. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic perspective, 3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol serves as a versatile building block. Its electron-rich pyridine core facilitates cross-coupling reactions, while the phenol group allows for further derivatization via etherification or esterification. Such flexibility is crucial for developing high-throughput screening libraries, a hot topic in AI-driven drug design. Notably, the trifluoromethyl group enhances metabolic stability, addressing a common challenge in pharmacokinetic optimization—a frequent query in pharmaceutical forums.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing fluorescent probes and organic electronic materials. The conjugated system formed by its aromatic rings enables tunable optical properties, a feature explored in OLED and sensor technologies. Industry reports highlight its role in advancing sustainable chemistry, as researchers seek green synthetic routes for such intermediates—a trending search term in environmental science circles.

Quality control of CAS No. 1311280-02-0 involves rigorous analytical validation, including HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for reproducibility in biological assays, a concern frequently raised in QC/QA discussions. Suppliers often emphasize cGMP compliance and batch-to-batch consistency, reflecting the compound’s importance in preclinical development pipelines.

In summary, 3-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenol represents a convergence of multidisciplinary research interests. Its structural elegance and functional adaptability position it at the forefront of innovations in life sciences and advanced materials, answering the call for next-generation chemical tools in both academia and industry.